Cas no 62590-83-4 (1,4-Benzodioxin-2-acetic acid, 2,3-dihydro-7-methyl-)

1,4-Benzodioxin-2-acetic acid, 2,3-dihydro-7-methyl- structure
62590-83-4 structure
Product Name:1,4-Benzodioxin-2-acetic acid, 2,3-dihydro-7-methyl-
CAS No:62590-83-4
MF:C11H12O4
MW:208.210583686829
CID:438983
PubChem ID:20540154
Update Time:2025-04-19

1,4-Benzodioxin-2-acetic acid, 2,3-dihydro-7-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1,4-Benzodioxin-2-acetic acid, 2,3-dihydro-7-methyl-
    • 2-(6-methyl-2,3-dihydro-1,4-benzodioxin-3-yl)acetic acid
    • DTXSID30608497
    • (7-Methyl-2,3-dihydro-1,4-benzodioxin-2-yl)acetic acid
    • 2-(7-methyl-1,4-benzodioxan-2-yl)-acetic acid
    • QQLNIFBCQNGXIQ-UHFFFAOYSA-N
    • 62590-83-4
    • SCHEMBL11221273
    • Inchi: 1S/C11H12O4/c1-7-2-3-9-10(4-7)15-8(6-14-9)5-11(12)13/h2-4,8H,5-6H2,1H3,(H,12,13)
    • InChI Key: QQLNIFBCQNGXIQ-UHFFFAOYSA-N
    • SMILES: O1C2C=C(C)C=CC=2OCC1CC(=O)O

Computed Properties

  • Exact Mass: 208.07356
  • Monoisotopic Mass: 208.07355886g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 241
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 55.8Ų

Experimental Properties

  • PSA: 55.76
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